Cas no 75272-77-4 (3-Methoxybenzylisothiocyanate)

• Product Name: 3-Methoxybenzylisothiocyanate
• CAS No: 75272-77-4
• MF: C₉H₉NOS
• MW: 179.238860845566
• MDL: MFCD00060408
• CID: 563543
• PubChem ID: 126512
• Update Time: 2025-10-05

3-Methoxybenzylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(isothiocyanatomethyl)-3-methoxy-
• 1-(isothiocyanatomethyl)-3-methoxybenzene
• 3-Methoxybenzyl isothiocyanate
• 3-Methoxy-benzylisothiocyanat
• 3-methoxyphenylmethylisothiocyanate
• m-Methoxybenzylisothiocyanate
• DTXSID70226235
• SCHEMBL1551644
• Limnanthin
• Benzene, 1-(isothiocyanatomethyl)-3-methoxy-
• DTXCID70148726
• UNII-J711Q1ZGCA
• 3-METHOXYBENXYL ISOTHIOCYANATE
• J711Q1ZGCA
• CHEMBL2228957
• Isothiocyanic acid, m-methoxybenzyl ester
• Q27281283
• AKOS000343452
• A838365
• 75272-77-4
• m-methoxybenzyl isothiocyanate
• 1-(isothiocyanatomethyl)-3-methoxy-benzene
• MFCD00060408
• FT-0641559
• DB-055951
• 3-Methoxybenzylisothiocyanate

• MDL： MFCD00060408
• Inchi： 1S/C9H9NOS/c1-11-9-4-2-3-8(5-9)6-10-7-12/h2-5H,6H2,1H3
• InChI Key： SSSDJJXWAVRNCM-UHFFFAOYSA-N
• SMILES： S=C=NCC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 179.04000
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1,15 g/cm3
• Boiling Point: 120°C 1mm
• PSA: 53.68000
• LogP: 2.29800

3-Methoxybenzylisothiocyanate Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：IRRITANT-HARMFUL
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-Methoxybenzylisothiocyanate

Comprehensive Analysis of 3-Methoxybenzylisothiocyanate (CAS No. 75272-77-4): Properties, Applications, and Research Insights

3-Methoxybenzylisothiocyanate (CAS No. 75272-77-4) is a specialized organic compound belonging to the class of isothiocyanates, which are widely studied for their diverse biochemical properties. This compound, characterized by the presence of a methoxy group attached to a benzylisothiocyanate backbone, has garnered significant attention in pharmaceutical, agricultural, and material science research. Its unique molecular structure, combining aromaticity with reactive functional groups, makes it a valuable intermediate in synthetic chemistry and a subject of ongoing scientific exploration.

In recent years, the demand for bioactive compounds like 3-Methoxybenzylisothiocyanate has surged, driven by trends in natural product derivatives and green chemistry. Researchers frequently search for "isothiocyanate applications in medicine" or "methoxybenzyl derivatives synthesis," reflecting the compound's relevance in drug discovery and functional material design. The compound's CAS No. 75272-77-4 serves as a critical identifier in regulatory documentation and commercial databases, ensuring precise tracking in global supply chains.

The physicochemical properties of 3-Methoxybenzylisothiocyanate include a distinct pungent odor typical of isothiocyanates, moderate solubility in organic solvents, and stability under controlled conditions. These traits make it suitable for use as a crosslinking agent in polymer chemistry or as a ligand in coordination chemistry. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, a topic frequently queried in "how to analyze isothiocyanate purity" searches.

From a biomedical perspective, derivatives of 3-Methoxybenzylisothiocyanate have been investigated for their potential anti-inflammatory and antioxidant activities, aligning with the growing public interest in "plant-based therapeutics." Its structural similarity to glucosinolate breakdown products in cruciferous vegetables (e.g., broccoli sprouts) has spurred research into its nutraceutical applications, a trending subtopic in functional food research.

In industrial settings, this compound is utilized as a flavor precursor and fragrance intermediate, addressing the "sustainable aroma chemicals" niche. Manufacturers often optimize synthesis routes to improve yield, as evidenced by searches for "efficient isothiocyanate synthesis methods." Recent patents highlight its role in developing advanced coatings with antimicrobial properties, responding to the global demand for hygienic surface materials.

Environmental considerations surrounding 3-Methoxybenzylisothiocyanate focus on its biodegradability and ecotoxicological profile, with research addressing queries like "isothiocyanate environmental impact." Regulatory compliance varies by region, necessitating precise CAS No. 75272-77-4 referencing in safety data sheets (SDS), a practice emphasized in "chemical compliance documentation" guidelines.

Future research directions may explore the compound's synergistic effects with other bioactive molecules or its potential in nanomaterial functionalization, areas gaining traction in academic literature. The integration of computational chemistry tools to predict its reactivity patterns represents another frontier, matching the rise in "AI-assisted molecular design" inquiries.

For laboratories handling 3-Methoxybenzylisothiocyanate, proper storage in amber glass containers under inert atmosphere is recommended to prevent degradation—a practical consideration often searched as "stable storage of reactive compounds." Collaborative studies between academia and industry continue to uncover novel applications, reinforcing the compound's significance in specialty chemicals markets.